Cas no 52264-85-4 (2-(benzylsulfanyl)-1-(4-chlorophenyl)ethanone)
52264-85-4 structure
Product Name:2-(benzylsulfanyl)-1-(4-chlorophenyl)ethanone
CAS No:52264-85-4
MF:C15H13ClOS
MW:276.781121969223
CID:2104565
PubChem ID:12825491
Update Time:2025-04-21
2-(benzylsulfanyl)-1-(4-chlorophenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzylsulfanyl)-1-(4-chlorophenyl)ethanone
- 52264-85-4
- SCHEMBL11849959
- AKOS005900224
- DA-27826
-
- Inchi： 1S/C15H13ClOS/c16-14-8-6-13(7-9-14)15(17)11-18-10-12-4-2-1-3-5-12/h1-9H,10-11H2
- InChI Key： SZFDJIAWFRURCF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(CSCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 276.0375639Da
- Monoisotopic Mass: 276.0375639Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 42.4Ų
2-(benzylsulfanyl)-1-(4-chlorophenyl)ethanone Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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